Cas no 62970-28-9 (Zinc00493033)

• Product Name: Zinc00493033
• CAS No: 62970-28-9
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 2789359
• PubChem ID: 910146
• Update Time: 2025-04-21

Zinc00493033 Chemical and Physical Properties

Names and Identifiers

• HMS2883F11
• STL559710
• SMR000539362
• 4-(4-nitrobenzyl)phthalazin-1(2H)-one
• AKOS022142263
• STL321368
• CHEMBL1353965
• 4-(4-nitrobenzyl)phthalazin-1-ol
• AKOS037516733
• DTXSID10358685
• 62970-28-9
• DTXCID80309740
• ZINC00493033
• Oprea1_401856
• MLS001163889
• Zinc00493033

• Inchi： 1S/C15H11N3O3/c19-15-13-4-2-1-3-12(13)14(16-17-15)9-10-5-7-11(8-6-10)18(20)21/h1-8H,9H2,(H,17,19)
• InChI Key： MLAADDJNVMHSGZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC2C=CC(=CC=2)[N+](=O)[O-])=NN1

Computed Properties

• Exact Mass: 281.08004122Da
• Monoisotopic Mass: 281.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.3Ų